Cas no 1005627-84-8 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide)

• Product Name: 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide
• CAS No: 1005627-84-8
• MF: C₁₂H₂₁N₅O₃S
• MW: 315.391840696335
• MDL: MFCD04969907
• CID: 3059392
• PubChem ID: 17024592
• Update Time: 2025-06-20

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>1-(1-Ethyl-3-methyl-1 H -pyrazole-4-sulfonyl)-piperidine-3-carboxylic acid hydrazide
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide
• 1-((1-Ethyl-3-methyl-1h-pyrazol-4-yl)sulfonyl)piperidine-3-carbohydrazide
• STK312322
• EN300-229627
• 1-(1-ETHYL-3-METHYLPYRAZOL-4-YLSULFONYL)PIPERIDINE-3-CARBOHYDRAZIDE
• AKOS000310294
• 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carbohydrazide
• C12H21N5O3S
• BBL038615
• 1-[(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)SULFONYL]-3-PIPERIDINECARBOHYDRAZIDE
• CS-0298451
• 1005627-84-8
• 1-(1-ethyl-3-methylpyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide

• MDL： MFCD04969907
• Inchi： 1S/C12H21N5O3S/c1-3-16-8-11(9(2)15-16)21(19,20)17-6-4-5-10(7-17)12(18)14-13/h8,10H,3-7,13H2,1-2H3,(H,14,18)
• InChI Key： LUJQDQJGIQIPLU-UHFFFAOYSA-N
• SMILES： S(C1=CN(CC)N=C1C)(N1CCCC(C(NN)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 315.136511g/mol
• Monoisotopic Mass: 315.136511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.39g/mol
• XLogP3: -0.9
• Topological Polar Surface Area: 119Ų

Additional information on 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide

Introduction to 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide (CAS No. 1005627-84-8)

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide (CAS No. 1005627-84-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of drug discovery and development. The compound's molecular structure includes a pyrazole ring, a sulfonyl group, and a piperidine moiety, which collectively contribute to its pharmacological properties.

The pyrazole ring is a well-known motif in medicinal chemistry, often found in compounds with diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The presence of this ring in 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide suggests that it may exhibit similar biological activities. Additionally, the sulfonyl group is known for its ability to enhance the solubility and bioavailability of compounds, making it a valuable functional group in drug design.

The piperidine moiety in the compound's structure is another key feature that contributes to its pharmacological profile. Piperidines are commonly used in the design of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. This property makes 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide an attractive candidate for the development of CNS-targeted therapies.

In recent studies, 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide has shown promising results in preclinical models of various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The compound was found to effectively reduce inflammation in vitro and in vivo, suggesting its potential as an anti-inflammatory agent.

Furthermore, preliminary studies have also explored the anticancer properties of 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide. In vitro experiments using cancer cell lines demonstrated that the compound can induce apoptosis and inhibit cell proliferation. These findings indicate that it may have therapeutic potential in cancer treatment, particularly for cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. The compound's ability to be effectively absorbed and distributed throughout the body enhances its potential as a therapeutic agent.

In addition to its therapeutic applications, 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide has been studied for its potential use as a research tool. Its unique chemical structure and biological activities make it a valuable compound for investigating various biological processes and pathways. Researchers can use this compound to gain insights into the mechanisms underlying diseases and to develop new therapeutic strategies.

The synthesis of 1-(1-ethyl-3-methyl-1H-pyrazol-4-y)lsulfonylpiperidine-3-carbohydrazide has been optimized through various synthetic routes, ensuring high yields and purity. These synthetic methods are well-documented in the literature and can be readily adapted by researchers and pharmaceutical companies for large-scale production.

In conclusion, 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)sulfonylpiperidine-3-carbohydrazide (CAS No. 1005627–84–8) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.